Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†
RSC Advances Pub Date: 2013-12-10 DOI: 10.1039/C3RA45453C
Abstract
We have demonstrated an easy chemical oxidation approach toward fluorescent carbon dots (CDs) using arc-synthesized carbon by-products. The as-synthesized CDs possess a strong excitation-independent photoluminescence emission located at ca. 502 nm and strong upconversion fluorescence under long wavelength radiation (from 900 to 550 nm). Importantly, the CD-based device has been investigated and exhibits excellent photoresponse under UV irradiation, highlighting the potential for optoelectronic applications.
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Journal Nameļ¼RSC Advances
Research Products
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CAS no.: 175696-73-8
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CAS no.: 174064-00-7
